Cas no 39562-22-6 (2-Methoxyethyl 2-(3-Nitrobenzylidene)acetoacetate)

2-Methoxyethyl 2-(3-Nitrobenzylidene)acetoacetate Properties

Names and Identifiers

• 2-Methoxyethyl 2-(3-nitrobenzylidene)-3-oxobutanoate
• 2-Methoxyethyl 2-[(3-nitrophenyl)methylene]acetoacetate
• 2-Methoxyethyl 2-(3-Nitrobenzylidene)acetoacetate
• 2-Methoxyethyl (2E)-2-acetyl-3-(3-nitrophenyl)-acrylate
• METHOXYETHYL 3-NITROBENZYLIDENACETOACETATE
• 2-methoxyethyl (2E)-2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
• 2-Methoxyethyl (2Z)-2-[(3-nitrophenyl)methylidene]-3-oxobutanoate
• 2-Methoxyethyl 2-((3-nitrophenyl)methylene)acetoacetate
• CS-0155156
• Z46069648
• SR-01000026425
• (E)-2-methoxyethyl 2-(3-nitrobenzylidene)-3-oxobutanoate
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, 2-methoxyethylester
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, 2-methoxyethyl ester
• EINECS 254-511-0
• 85677-91-4
• AKOS005174927
• 2-methoxyethyl (2E)-2-acetyl-3-(3-nitrophenyl)acrylate
• 2-Methoxyethyl 2-(m-Nitrobenzylidene)acetoacetate
• 2-METHOXYETHYL 2-ACETYL-3-(3-NITROPHENYL)ACRYLATE
• BCP21153
• 2-methoxyethyl (E)-2-(3-nitrobenzylidene)-3-oxobutanoate
• MFCD00521048
• SR-01000026425-1
• 2-Methoxyethyl2-(3-Nitrobenzylidene)-3-oxobutyrate
• 2-Methoxyethyl 2-(3-Nitrobenzylidene)-3-oxobutyrate
• 39562-22-6
• (E)-2-Methoxyethyl 2-[(3-nitrophenyl)methylene]-3-oxobutanoate
• 2-[(3-Nitrophenyl)methylene]-3-oxo-butanoic Acid 2-Methoxyethyl Ester; 2-Methoxyethyl 2-(m-Nitrobenzylidene)acetoacetate;
• butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, 2-methoxyethyl ester, (2E)-
• Butanoic acid, 2-[(3-nitrophenyl)methylene]-3-oxo-, 2-methoxyethyl ester, (E)-
• UVZJPCAZMGLNTB-UKTHLTGXSA-N
• QE33S4A29R
• ALBB-015316
• +Expand

• MDL： MFCD00521048
• InChIKey： UVZJPCAZMGLNTB-LCYFTJDESA-N
• Inchi： 1S/C14H15NO6/c1-10(16)13(14(17)21-7-6-20-2)9-11-4-3-5-12(8-11)15(18)19/h3-5,8-9H,6-7H2,1-2H3/b13-9-
• SMILES： O(C(/C(/C(C([H])([H])[H])=O)=C(/[H])\C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-])=O)C([H])([H])C([H])([H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 293.09000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 293.08993720g/mol
• Heavy Atom Count: 21
• Complexity: 426
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 98.4

Experimental Properties

• LogP: 2.28000
• PSA: 98.42000
• Boiling Point: 433.4℃/760mmHg
• Melting Point: 72-74 ºC

2-Methoxyethyl 2-(3-Nitrobenzylidene)acetoacetate Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning
• HazardClass：IRRITANT

2-Methoxyethyl 2-(3-Nitrobenzylidene)acetoacetate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%